Cryptoporic acid D

• CAS No.: 119979-95-2
• Molecular Formula: C44H64O14
• Molecular Weight: 817 g/mol
• IUPAC Name: 2-[(1S,5R,9S,10R,13S,17R,18S,22R,26S,27R,30S,34R)-26-(carboxymethyl)-10,27-bis(methoxycarbonyl)-1,5,18,22-tetramethyl-14,31-dimethylidene-8,25-dioxo-7,11,24,28-tetraoxapentacyclo[28.4.0.05,34.013,18.017,22]tetratriacontan-9-yl]acetic acid
• InChI: InChI=1S/C44H64O14/c1-25-11-13-31-41(3)15-9-17-43(31,5)29(25)21-55-35(39(51)53-7)27(19-33(45)46)37(49)58-24-42(4)16-10-18-44(6)30(26(2)12-14-32(42)44)22-56-36(40(52)54-8)28(20-34(47)48)38(50)57-23-41/h27-32,35-36H,1-2,9-24H2,3-8H3,(H,45,46)(H,47,48)/t27-,28-,29-,30-,31-,32-,35+,36+,41-,42-,43+,44+/m0/s1
• InChI Key: OXFMLGZWGZNFCM-UOXLEDAOSA-N
• Isomeric SMILES: C[C@@]12CCC[C@]3([C@H]1CCC(=C)[C@@H]3CO[C@H]([C@@H](C(=O)OC[C@@]4(CCC[C@]5([C@H]4CCC(=C)[C@@H]5CO[C@H]([C@@H](C(=O)OC2)CC(=O)O)C(=O)OC)C)C)CC(=O)O)C(=O)OC)C
• SMILES: CC12CCCC3(C1CCC(=C)C3COC(C(C(=O)OCC4(CCCC5(C4CCC(=C)C5COC(C(C(=O)OC2)CC(=O)O)C(=O)OC)C)C)CC(=O)O)C(=O)OC)C
• Synonyms: cryptoporic acid D

Description

Cryptoporic acid D is a natural product found in Cryptoporus volvatus with data available.

Scientific Research Applications

• Inhibitory Effects on Nitric Oxide Production : Cryptoporic acid D has been shown to possess strong inhibition against nitric oxide (NO) production in macrophages. In a study, it exhibited an IC50 of 45.8±3.6 μM, which was comparable to the positive control hydrocortisone with an IC50 of 40.6±2.5 μM (Wu et al., 2011).

• Antioxidant Activity : this compound, along with other compounds, was evaluated for its antioxidant activity using methods like 2,2-diphenyl-1-picrylhydrazyl free radical scavenging activity (DPPH-RSA) and ferric reducing antioxidant power (FRAP) assay. It exhibited moderate antioxidant activities (Wang et al., 2017).

• Potential in Drug Discovery : Research on Polyporus species, which produce this compound, suggests a rich and unique metabolite composition that is significant for natural product drug discovery. A study on Cryptoporus volvatus, which produces cryptoporic acid derivatives, highlighted the importance of these compounds in cytotoxicity against tumor cell lines (Pham et al., 2021).

• Cytotoxic Activities : this compound and its derivatives have been studied for their cytotoxic activities against various tumor cell lines. In one study, isocryptoporic acids, isomers of cryptoporic acids, showed certain levels of cytotoxic activities against five tumor cell lines (Zhou et al., 2016).

• Antiviral Properties : Cryptoporic acid E, a derivative of this compound, has been found to inhibit influenza virus replication in vitro, suggesting the potential antiviral properties of cryptoporic acid derivatives (Gao et al., 2017).